Cas no 259139-23-6 (3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine)

3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine structure
259139-23-6 structure
Product Name:3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
CAS No:259139-23-6
MF:C23H40O2S
MW:380.627506256104
CID:2640756
PubChem ID:69216928
Update Time:2025-04-21

3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine Chemical and Physical Properties

Names and Identifiers

    • 3,3-dioctyl-2,4-dihydrothieno[3,4-b][1,4]dioxepine
    • 3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine
    • 259139-23-6
    • DTXSID50740020
    • SCHEMBL4850421
    • 3,4-dihydro-3,3-dioctyl-2h-thieno[3,4-b][1,4]-dioxepine
    • Inchi: 1S/C23H40O2S/c1-3-5-7-9-11-13-15-23(16-14-12-10-8-6-4-2)19-24-21-17-26-18-22(21)25-20-23/h17-18H,3-16,19-20H2,1-2H3
    • InChI Key: AANNULVAPUXWAZ-UHFFFAOYSA-N
    • SMILES: S1C=C2C(=C1)OCC(CO2)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 380.27490169Da
  • Monoisotopic Mass: 380.27490169Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 14
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 46.7Ų

3,3-Dioctyl-3,4-dihydro-2H-thieno[3,4-b][1,4]dioxepine Related Literature

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